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Compound of Interest

Compound Name: 2-Ethylcyclohexanone

Cat. No.: B1346015 Get Quote

Initial Clarification: 2-Ethylcyclohexanone vs. 2-Ethyl-4,4-dimethylcyclohexanone

Initial research into the application of 2-Ethylcyclohexanone (CAS 4423-94-3) in the fragrance

and flavor industry reveals a critical distinction. While this compound is available for research

and pharmaceutical intermediate use, it is not commonly utilized as a fragrance or flavor

ingredient.[1] In contrast, a closely related derivative, 2-Ethyl-4,4-dimethylcyclohexanone (CAS

55739-89-4), is a recognized perfuming ingredient with a distinct olfactory profile.[2][3][4] This

document will therefore focus on the application of 2-Ethyl-4,4-dimethylcyclohexanone in

fragrance chemistry, providing detailed application notes and protocols for researchers,

scientists, and product development professionals.

Introduction to 2-Ethyl-4,4-dimethylcyclohexanone
in Fragrance
2-Ethyl-4,4-dimethylcyclohexanone is a cyclic ketone valued in the fragrance industry for its

complex aromatic and thujonic odor profile.[3] Its unique scent characteristics, which vary

between its enantiomers, make it a versatile ingredient in the creation of fine fragrances, as

well as in perfumed consumer products such as soaps, detergents, and air fresheners.[3]

Physicochemical and Olfactory Properties
A summary of the key physicochemical and olfactory properties of 2-Ethyl-4,4-

dimethylcyclohexanone is presented below.
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Property Value Reference

Chemical Name
2-Ethyl-4,4-

dimethylcyclohexanone
[4]

CAS Number 55739-89-4 [4]

Molecular Formula C₁₀H₁₈O [4]

Molecular Weight 154.25 g/mol [4]

Appearance Colorless oil (estimated)

Boiling Point
205.45 °C (estimated at 760

mm Hg)
[5]

Vapor Pressure
0.25 mmHg @ 25 °C

(estimated)
[5]

Flash Point 71.00 °C (estimated) [5]

Solubility

Soluble in alcohol; sparingly

soluble in water (239.8 mg/L @

25°C, est.)

[5]

Olfactory Profile:

The odor of 2-Ethyl-4,4-dimethylcyclohexanone is notably influenced by its stereochemistry:
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Isomer/Mixture Olfactory Profile Reference

Racemic Mixture

Aromatic and thujonic type,

reminiscent of cedarleaf and

hyssop.

[3]

(-)-(2R)-enantiomer

Strongly herbaceous and

thujonic with a pronounced

fruity subnote, described as

almost spicy-berry-like.

[2]

(+)-(2S)-enantiomer

Herbaceous, less thujonic and

drier than its enantiomer, with

an earthy, rooty cellar aspect.

[2]

Application in Fragrance Compositions
2-Ethyl-4,4-dimethylcyclohexanone is utilized to impart aromatic and thujonic notes to

fragrance compositions.[3] It can be incorporated into a wide array of perfumed articles.

Recommended Usage Levels:
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Product Type
Recommended Use Level
of Perfuming Composition

Reference

Perfumes, Colognes
Not specified, but a component

of the fragrance composition.
[3]

Soaps, Bath/Shower Gels
0.1% to 1% by weight of a

perfuming composition.
[3]

Shampoos, Hair Care Products
0.1% to 1% by weight of a

perfuming composition.
[3]

Body Deodorants, Air

Fresheners

0.1% to 1% by weight of a

perfuming composition.
[3]

Detergents, Fabric Softeners
0.1% to 1% by weight of a

perfuming composition.
[3]

Household Cleaners
0.1% to 1% by weight of a

perfuming composition.
[3]

Experimental Protocols
Protocol 1: Synthesis of 2-Ethyl-4,4-
dimethylcyclohexanone
This protocol is adapted from a patented method involving the hydrogenation of 2-ethyl-4,4-

dimethyl-cyclohexane-1,3-dione.[3]

Materials:

2-ethyl-4,4-dimethyl-cyclohexane-1,3-dione

Ethanol

Palladium on charcoal (5%)

Nitrogen gas supply

Filtration apparatus (e.g., Celite®)
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Rotary evaporator

Bulb-to-bulb distillation apparatus

Procedure:

Under a nitrogen atmosphere, dissolve 1.0 g of 2-ethyl-4,4-dimethyl-cyclohexane-1,3-dione

in 20 ml of ethanol in a suitable reaction flask.

Add 100 mg of 5% palladium on charcoal to the solution.

Hydrogenate the mixture at ambient pressure and room temperature for 8 hours with stirring.

Upon completion, filter the mixture over Celite® to remove the catalyst.

Concentrate the filtrate using a rotary evaporator to remove the ethanol.

Purify the resulting colorless oil by bulb-to-bulb distillation at a temperature of 70 °C and a

pressure of 4 x 10² Pa.

Expected Outcome:

This procedure is expected to yield 2-Ethyl-4,4-dimethylcyclohexanone. The purity and identity

of the product should be confirmed by analytical techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis
This protocol provides a general framework for the analysis of 2-Ethyl-4,4-

dimethylcyclohexanone in a fragrance matrix.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., non-polar or medium-polar)
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Sample Preparation:

For liquid samples with a simple matrix (e.g., fine fragrance), dilute the sample in a suitable

solvent like ethanol or methanol (e.g., 1:10 or 1:100 v/v).

For complex matrices (e.g., creams, detergents), perform a solvent extraction using a non-

polar solvent like hexane or diethyl ether.

GC-MS Parameters (suggested starting point):

Injector Temperature: 250 °C

Injection Mode: Split or splitless, depending on concentration

Carrier Gas: Helium

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp: 5 °C/min to 250 °C

Hold at 250 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-350

Data Analysis:

Identify 2-Ethyl-4,4-dimethylcyclohexanone by its retention time and comparison of its mass

spectrum with a reference spectrum. Quantification can be achieved using an internal or

external standard method.
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Protocol 3: Sensory Evaluation
This protocol outlines a method for the sensory evaluation of a fragrance composition

containing 2-Ethyl-4,4-dimethylcyclohexanone.

Objective:

To assess the olfactory characteristics of a fragrance formulation containing 2-Ethyl-4,4-

dimethylcyclohexanone.

Materials:

Test fragrance composition with 2-Ethyl-4,4-dimethylcyclohexanone.

Control fragrance composition without 2-Ethyl-4,4-dimethylcyclohexanone.

Odor-free smelling strips.

Sensory evaluation booths with controlled lighting, temperature, and ventilation.

Panel of trained sensory assessors.

Data collection forms or software.

Procedure:

Dip smelling strips into the test and control fragrance compositions to a depth of 1 cm.

Allow the solvent to evaporate for a consistent period (e.g., 30 seconds).

Present the coded smelling strips to the panelists in a randomized and balanced order.

Instruct panelists to evaluate the odor of each sample at different time intervals (e.g., top

note at 1-2 minutes, middle note at 30 minutes, base note at 2 hours) to assess the evolution

of the fragrance.

Panelists should rate the intensity of predefined odor attributes (e.g., herbaceous, thujonic,

fruity, earthy, woody) on a labeled magnitude scale.
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Panelists should also provide a qualitative description of the odor profile.

Analyze the collected data statistically to determine significant differences in the perceived

odor profiles between the test and control samples.

Signaling Pathway and Experimental Workflows
Olfactory Signaling Pathway for Ketones

The sense of smell is mediated by G protein-coupled receptors (GPCRs) located on olfactory

sensory neurons. While the specific receptor for 2-Ethyl-4,4-dimethylcyclohexanone has not

been identified, the general pathway for odorant detection is well-established. Ketones, like

other odorants, are believed to initiate a signaling cascade upon binding to their respective

GPCRs. This interaction leads to the activation of a G protein, which in turn stimulates adenylyl

cyclase to produce cyclic AMP (cAMP). The increase in cAMP opens cyclic nucleotide-gated

ion channels, leading to depolarization of the neuron and the transmission of a signal to the

brain, where it is interpreted as a specific scent.
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Caption: Generalized olfactory signaling pathway for an odorant molecule.

Experimental Workflow: Synthesis and Purification

The synthesis of 2-Ethyl-4,4-dimethylcyclohexanone involves a series of steps from starting

materials to the purified final product.
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Starting Material:
2-ethyl-4,4-dimethyl-

cyclohexane-1,3-dione

Hydrogenation
(Ethanol, Pd/C, H₂)

Filtration to Remove Catalyst

Solvent Removal
(Rotary Evaporation)

Purification
(Bulb-to-Bulb Distillation)

Final Product:
2-Ethyl-4,4-dimethylcyclohexanone

QC Analysis
(GC-MS, NMR)
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Caption: Workflow for the synthesis and purification of 2-Ethyl-4,4-dimethylcyclohexanone.

Experimental Workflow: Sensory Evaluation

The sensory evaluation of a fragrance containing 2-Ethyl-4,4-dimethylcyclohexanone follows a

structured process to ensure reliable and unbiased results.
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Caption: Workflow for the sensory evaluation of a fragrance composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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